Cas no 39979-92-5 (Hexane, 1-(chloromethoxy)-)
Hexane, 1-(chloromethoxy)- structure
Product Name:Hexane, 1-(chloromethoxy)-
CAS No:39979-92-5
MF:C7H15ClO
MW:150.646401643753
CID:291813
PubChem ID:12546512
Update Time:2025-04-19
Hexane, 1-(chloromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Hexane, 1-(chloromethoxy)-
- 1-(chloromethoxy)hexane
- 39979-92-5
- chloromethyl-n-hexyl ether
- SCHEMBL5055385
- AKOS006383187
- MFCD19231953
- SY309298
- Chloromethylhexylether
- AGDIDCDJVCRQCJ-UHFFFAOYSA-N
- Chloromethyl hexyl ether
- DTXSID90502083
-
- Inchi: 1S/C7H15ClO/c1-2-3-4-5-6-9-7-8/h2-7H2,1H3
- InChI Key: AGDIDCDJVCRQCJ-UHFFFAOYSA-N
- SMILES: ClCOCCCCCC
Computed Properties
- Exact Mass: 150.08125
- Monoisotopic Mass: 150.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 6
- Complexity: 48.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Hexane, 1-(chloromethoxy)- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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